Cas no 865610-94-2 (4H-1,2,4-TRIAZOLE-3-CARBOXALDEHYDE, 4-METHYL-5-(4-PYRIDINYL)-)

• Product Name: 4H-1,2,4-TRIAZOLE-3-CARBOXALDEHYDE, 4-METHYL-5-(4-PYRIDINYL)-
• CAS No: 865610-94-2
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 3315404
• PubChem ID: 83383323
• Update Time: 2025-07-17

4H-1,2,4-TRIAZOLE-3-CARBOXALDEHYDE, 4-METHYL-5-(4-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-TRIAZOLE-3-CARBOXALDEHYDE, 4-METHYL-5-(4-PYRIDINYL)-
• 4-Methyl-5-(4-pyridinyl)-4H-1,2,4-triazole-3-carboxaldehyde
• CS-15499
• CS-0033167
• 865610-94-2
• AKOS023096021
• DB-154279

• Inchi： 1S/C9H8N4O/c1-13-8(6-14)11-12-9(13)7-2-4-10-5-3-7/h2-6H,1H3
• InChI Key： LGABWTVCXASZGZ-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=NC=C2)N(C)C(C=O)=N1

Computed Properties

• Exact Mass: 188.06981089Da
• Monoisotopic Mass: 188.06981089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60.7Ų

Additional information on 4H-1,2,4-TRIAZOLE-3-CARBOXALDEHYDE, 4-METHYL-5-(4-PYRIDINYL)-

Comprehensive Overview of 4H-1,2,4-TRIAZOLE-3-CARBOXALDEHYDE, 4-METHYL-5-(4-PYRIDINYL)- (CAS No. 865610-94-2)

The compound 4H-1,2,4-TRIAZOLE-3-CARBOXALDEHYDE, 4-METHYL-5-(4-PYRIDINYL)- (CAS No. 865610-94-2) is a heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a triazole ring and a pyridine moiety, makes it a versatile intermediate for synthesizing various biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in 4H-1,2,4-TRIAZOLE-3-CARBOXALDEHYDE, 4-METHYL-5-(4-PYRIDINYL)- is its role as a building block for pharmaceutical intermediates. The triazole ring is a common pharmacophore found in many FDA-approved drugs, known for its antimicrobial, antifungal, and anti-inflammatory properties. The presence of the pyridine group further enhances its binding affinity to biological targets, making it a valuable scaffold for designing new therapeutics.

In recent years, the demand for heterocyclic compounds like 4H-1,2,4-TRIAZOLE-3-CARBOXALDEHYDE, 4-METHYL-5-(4-PYRIDINYL)- has surged due to their applications in catalysis and material science. For instance, these compounds are used in the development of organic light-emitting diodes (OLEDs) and photovoltaic materials, which are critical for renewable energy technologies. The compound's ability to form stable complexes with metals also makes it a candidate for coordination chemistry and catalysis.

Another area of interest is the compound's potential in agrochemical research. The triazole and pyridine functionalities are often found in pesticides and herbicides, offering solutions for crop protection and yield improvement. With the global push toward sustainable agriculture, researchers are exploring eco-friendly alternatives, and 4H-1,2,4-TRIAZOLE-3-CARBOXALDEHYDE, 4-METHYL-5-(4-PYRIDINYL)- could play a pivotal role in this endeavor.

From a synthetic chemistry perspective, the compound's aldehyde group provides a reactive site for further functionalization, enabling the creation of diverse derivatives. This flexibility is highly valued in combinatorial chemistry and high-throughput screening, where rapid generation of compound libraries is essential for drug discovery. The compound's stability under various conditions also makes it suitable for scale-up production in industrial settings.

Environmental and safety considerations are paramount when working with any chemical compound. While 4H-1,2,4-TRIAZOLE-3-CARBOXALDEHYDE, 4-METHYL-5-(4-PYRIDINYL)- is not classified as hazardous under standard regulations, proper handling and storage are recommended to ensure safety. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to minimize risks.

In conclusion, 4H-1,2,4-TRIAZOLE-3-CARBOXALDEHYDE, 4-METHYL-5-(4-PYRIDINYL)- (CAS No. 865610-94-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable asset for researchers and industries alike. As the demand for innovative solutions in these fields grows, this compound is poised to play an increasingly important role.